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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033 Get Quote

An in-depth exploration into the olfactory profile, synthesis, and application of 3,4-
Dimethoxyphenylacetone (Veratryl Acetone), a versatile ingredient in the perfumer's palette.

Introduction
3,4-Dimethoxyphenylacetone, also known by its common synonym Veratryl Acetone, is a

synthetic aromatic ketone that holds a subtle yet significant place in the world of fragrance and

flavor chemistry. Characterized by its warm, sweet, and complex aroma, it serves as a valuable

modifier and enhancer in a variety of fragrance compositions. This technical guide provides a

comprehensive overview of its role, from its fundamental chemical properties to its application

in fine perfumery, supported by quantitative data, detailed experimental protocols, and an

examination of its interaction with olfactory receptors.

Core Properties and Olfactory Profile
Veratryl Acetone presents as a colorless to pale yellow liquid or crystalline solid with a distinct

aromatic profile. While individual perceptions may vary, its scent is most consistently described

as sweet, woody, and vanilla-like, with subtle creamy and spicy undertones. Some sources also

note a faint medicinal or acetone-like nuance. Its multifaceted character allows it to blend

seamlessly into various fragrance families, adding warmth, depth, and a touch of gourmand

sweetness.
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Quantitative Data Summary
For ease of comparison, the key physicochemical properties of 3,4-Dimethoxyphenylacetone
are summarized in the table below.

Property Value Source

CAS Number 776-99-8 Simson Pharma Limited

Molecular Formula C₁₁H₁₄O₃ Simson Pharma Limited

Molecular Weight 194.23 g/mol Simson Pharma Limited

Appearance

Colorless to pale yellow liquid

or white to off-white crystalline

solid

Odor Description

Sweet, woody, vanilla, creamy,

spicy, faint medicinal/acetone-

like

[1]

Boiling Point
281 °C (for the related

Veratraldehyde)
ChemicalBook

Melting Point
40-43 °C (for the related

Veratraldehyde)
ChemicalBook

Role in Fragrance Compositions
In perfumery, 3,4-Dimethoxyphenylacetone is rarely the star of the show but rather a crucial

supporting actor. Its primary role is to:

Enhance Sweetness and Warmth: It imparts a sophisticated, non-cloying sweetness that

complements floral, oriental, and gourmand fragrances.

Provide a Creamy, Vanilla-like Nuance: It can be used to round out and add a creamy depth

to vanilla accords, often providing a more complex and less overtly food-like character than

vanillin.
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Act as a Blender and Fixative: Its moderate volatility allows it to bridge different notes within

a composition and contribute to the overall longevity of the fragrance on the skin.

While specific formulations are proprietary, it is often utilized in oriental-type fragrances and

woody-musky bases to create a warm and inviting effect.

Experimental Protocols
Synthesis of 3,4-Dimethoxyphenylacetone
Several synthetic routes to 3,4-Dimethoxyphenylacetone have been reported. A common and

effective method involves the Wacker oxidation of methyl eugenol.

General Procedure:

To a solution of methyl eugenol (1 mmol) in a 4:1 mixture of tetrahydrofuran (THF) and water

(15 mL), add 10% Palladium on activated carbon (Pd/C) (0.05 mmol) and potassium

bromate (KBrO₃) (3 mmol).

Heat the reaction mixture to reflux temperature.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, dilute the mixture with water and filter it through Whatman 40 filter paper.

Extract the filtrate with ethyl acetate.

Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude residue by column chromatography to yield 3,4-Dimethoxyphenylacetone.

[2]

Another documented method involves the electrolytic epoxidation of isoeugenol-methylether

followed by isomerization.[3]

Sensory Analysis Protocol
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A standardized sensory analysis of 3,4-Dimethoxyphenylacetone can be conducted to

quantitatively and qualitatively characterize its olfactory profile.

Methodology:

Panel Selection: Assemble a panel of trained sensory analysts with demonstrated proficiency

in odor description and intensity rating.

Sample Preparation: Prepare a series of dilutions of 3,4-Dimethoxyphenylacetone in an

odorless solvent (e.g., dipropylene glycol or ethanol) at concentrations of 1%, 5%, and 10%.

Evaluation:

Dip smelling strips into each dilution for a standardized amount of time.

Present the strips to the panelists in a randomized and blind manner.

Instruct panelists to evaluate the odor at different time intervals (top note, heart note, and

base note) and record their descriptions for various odor facets (e.g., sweet, woody, spicy,

floral, fruity, etc.).

Ask panelists to rate the intensity of each facet on a labeled magnitude scale (LMS).

Data Analysis: Analyze the collected data to generate an odor profile, including a spider web

plot to visualize the relative intensities of the different odor characteristics.

Olfactory Signaling Pathway
The perception of 3,4-Dimethoxyphenylacetone, like all odorants, begins with its interaction

with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. These

receptors are G-protein coupled receptors (GPCRs).

The binding of an odorant molecule, such as 3,4-Dimethoxyphenylacetone, to a specific OR

triggers a conformational change in the receptor. This activates an associated G-protein

(Gαolf). The activated Gαolf, in turn, stimulates adenylyl cyclase, leading to an increase in the

intracellular concentration of cyclic AMP (cAMP). This rise in cAMP opens cyclic nucleotide-

gated ion channels, causing an influx of cations (Na⁺ and Ca²⁺) into the neuron. The resulting

depolarization of the cell membrane generates an action potential that is transmitted to the
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olfactory bulb in the brain, where the signal is further processed, leading to the perception of a

specific scent.[1][4] While the specific olfactory receptors that bind to 3,4-
Dimethoxyphenylacetone have not been definitively identified, it is known that phenylic

aldehydes and ketones can activate certain mouse olfactory receptors.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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